N-(4-(benzyloxy)phenyl)-7-methyl-4-oxo-1-propyl-1,4-dihydro-1,8-naphthyridine-3-carboxamide

• IUPAC Name: 7-methyl-4-oxo-N-(4-phenylmethoxyphenyl)-1-propyl-1,8-naphthyridine-3-carboxamide
• InChI: InChI=1S/C26H25N3O3/c1-3-15-29-16-23(24(30)22-14-9-18(2)27-25(22)29)26(31)28-20-10-12-21(13-11-20)32-17-19-7-5-4-6-8-19/h4-14,16H,3,15,17H2,1-2H3,(H,28,31)
• InChI Key: GGYKIQWMDRIZEM-UHFFFAOYSA-N
• Canonical SMILES: CCCN1C=C(C(=O)C2=C1N=C(C=C2)C)C(=O)NC3=CC=C(C=C3)OCC4=CC=CC=C4
• Molecular Formula: C26H25N3O3
• Molecular Weight: 427.5 g/mol

Description

The compound “N-(4-(benzyloxy)phenyl)-7-methyl-4-oxo-1-propyl-1,4-dihydro-1,8-naphthyridine-3-carboxamide” is a complex organic molecule. It contains a naphthyridine core, which is a nitrogen-containing heterocyclic compound. The molecule also has a benzyloxyphenyl group attached to it.

Synthesis Analysis

The synthesis of such a compound would likely involve multiple steps, starting with the synthesis of the naphthyridine core, followed by various functional group interconversions and coupling reactions. Unfortunately, without specific literature or experimental data, it’s challenging to provide a detailed synthesis analysis.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of a naphthyridine ring system, along with various substituents including a benzyloxyphenyl group and a carboxamide group.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the various functional groups present in the molecule. For instance, the carboxamide group might undergo hydrolysis under acidic or basic conditions, while the benzyloxy group might participate in nucleophilic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, its solubility would be affected by the polar carboxamide group and the nonpolar aromatic rings.

Mechanism of Action

Without specific context, it’s difficult to predict the exact mechanism of action of this compound. If it’s intended to be a drug molecule, its mechanism of action would depend on the specific biological target it interacts with.

Safety and Hazards

As with any chemical compound, handling this molecule would require appropriate safety measures. It’s important to avoid inhalation, ingestion, or skin contact, and to use it only in a well-ventilated area.

Future Directions

The potential applications and future directions for this compound would depend on its intended use. If it’s being studied as a potential drug, future research might focus on optimizing its synthesis, improving its pharmacological properties, or exploring its mechanism of action.